Cas no 477853-96-6 (4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile)

• Product Name: 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile
• CAS No: 477853-96-6
• MF: C₁₈H₁₃N₃O₂
• MW: 303.32
• MDL: MFCD00794104
• CID: 4652464
• Update Time: 2025-10-28

4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-6-(2-METHOXYPHENYL)-2-PHENYL-5-PYRIMIDINECARBONITRILE
• 5-Pyrimidinecarbonitrile, 1,6-dihydro-4-(2-methoxyphenyl)-6-oxo-2-phenyl-
• 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile

• MDL： MFCD00794104
• Inchi： InChI=1S/C18H13N3O2/c1-23-15-10-6-5-9-13(15)16-14(11-19)18(22)21-17(20-16)12-7-3-2-4-8-12/h2-10H,1H3,(H,20,21,22)CopyCopied
• InChI Key： ABFWRAIWCFJGQI-UHFFFAOYSA-NCopyCopied
• SMILES： COc1ccccc1c2c(c(nc(n2)c3ccccc3)O)C#NCopyCopied

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 277-280°C
• Boiling Point: 421.3±45.0 °C at 760 mmHg
• Flash Point: 208.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile

4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile (CAS 477853-96-6): A Comprehensive Overview

4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile (CAS 477853-96-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and material science research. This compound, with its unique structural features, serves as a key intermediate in the synthesis of various biologically active molecules. The presence of both hydroxy and methoxyphenyl groups in its structure enhances its reactivity and potential applications.

The chemical industry is increasingly focusing on pyrimidine-based compounds due to their versatility in drug development and material engineering. 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile exemplifies this trend, offering researchers a valuable building block for creating novel therapeutic agents. Recent studies highlight its potential in addressing current challenges in medicinal chemistry, particularly in the development of targeted therapies.

One of the most searched questions regarding this compound relates to its synthetic applications. Researchers frequently inquire about efficient synthesis routes for 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile and its derivatives. The compound's carbonitrile group provides an excellent handle for further chemical modifications, making it particularly valuable in combinatorial chemistry approaches. This characteristic aligns well with current pharmaceutical industry needs for rapid compound library generation.

The physicochemical properties of CAS 477853-96-6 make it suitable for various research applications. Its moderate solubility in organic solvents and stability under standard laboratory conditions contribute to its utility as a research chemical. Scientists investigating heterocyclic compound synthesis often prioritize this compound due to its balanced reactivity profile and predictable behavior in diverse reaction conditions.

In the context of current scientific trends, 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile has emerged as a subject of interest in computational chemistry studies. Researchers are employing molecular modeling techniques to predict its interactions with biological targets, reflecting the growing integration of in silico methods in drug discovery. This approach aligns with the pharmaceutical industry's push toward more efficient, cost-effective research methodologies.

The compound's structural features have prompted investigations into its potential biological activities. While not itself a drug candidate, 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile serves as a crucial scaffold for developing molecules with potential therapeutic effects. Its core structure shares similarities with known pharmacophores, making it particularly interesting for researchers exploring new treatment options for various conditions.

Quality control aspects of CAS 477853-96-6 represent another area of frequent inquiry. Analytical methods for characterizing 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile purity and stability are essential topics in research discussions. Modern techniques such as HPLC and LC-MS have proven effective in ensuring the compound meets rigorous research standards, addressing a key concern for scientists requiring high-purity materials.

The market for specialty pyrimidine derivatives like 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile continues to expand, driven by growing pharmaceutical R&D investments. Suppliers and researchers alike monitor developments in this sector, as the compound's applications in medicinal chemistry and material science continue to diversify. This trend reflects broader movements in chemical research toward more targeted, sophisticated molecular architectures.

Environmental and safety considerations regarding 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile handling follow standard laboratory protocols for research chemicals. Proper storage conditions and handling procedures ensure safe utilization in various experimental settings. These practical aspects form an important part of research discussions, particularly for new investigators working with this compound for the first time.

Future research directions for CAS 477853-96-6 may explore its potential in emerging fields such as molecular electronics or advanced material synthesis. The compound's conjugated system and functional group arrangement suggest possible applications beyond traditional pharmaceutical uses. Such investigations would align with current interdisciplinary approaches in chemical research, bridging gaps between traditional organic chemistry and cutting-edge technological applications.

In summary, 4-Hydroxy-6-(2-Methoxyphenyl)-2-Phenyl-5-Pyrimidinecarbonitrile represents an important tool in modern chemical research. Its versatility as a synthetic intermediate, combined with its interesting structural features, ensures its continued relevance in pharmaceutical development and materials science. As research methodologies evolve, this compound will likely maintain its position as a valuable asset in the chemist's toolkit, contributing to advancements across multiple scientific disciplines.